Cas no 139299-23-3 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester)
139299-23-3 structure
Product Name:2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester
CAS No:139299-23-3
MF:C9H10N2O4S2
MW:274.316699504852
CID:1266278
Update Time:2024-08-03
2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester
- 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethyl ester
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- Inchi: 1S/C9H10N2O4S2/c1-3-15-8(12)7-6(11)5(4-10)9(16-7)17(2,13)14/h3,11H2,1-2H3
- InChI Key: PYEPSNRHOVZPMG-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)SC(S(C)(=O)=O)=C(C#N)C=1N
Computed Properties
- Exact Mass: 274.0083
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 581.7±50.0 °C(Predicted)
- PSA: 110.25
- pka: -2.52±0.10(Predicted)
2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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